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Cat. No.: B065650 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Bromo-4-(trifluoromethoxy)aniline

This guide provides comprehensive safety and handling protocols for 2-Bromo-4-
(trifluoromethoxy)aniline, designed for researchers, scientists, and drug development

professionals. The information herein is synthesized from authoritative safety data sheets and

chemical literature to ensure technical accuracy and promote a culture of safety in the

laboratory.

Compound Profile and Significance
2-Bromo-4-(trifluoromethoxy)aniline (CAS No. 175278-17-8) is a substituted aniline

derivative of significant interest in medicinal chemistry and materials science.[1][2] The

presence of the trifluoromethoxy group (-OCF₃) and a bromine atom makes it a versatile

synthetic intermediate. The trifluoromethoxy group is known to enhance metabolic stability and

lipophilicity in drug candidates, making this compound a valuable building block in

pharmaceutical development.[3][4][5] Its bromine atom provides a reactive site for further

chemical modifications, such as cross-coupling reactions, crucial for constructing complex

molecular architectures.[1] Given its utility and inherent reactivity, a thorough understanding of

its properties and hazards is paramount for safe handling.

Table 1: Physicochemical Properties of 2-Bromo-4-(trifluoromethoxy)aniline
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Property Value Source(s)

CAS Number 175278-17-8 [1][2]

Molecular Formula C₇H₅BrF₃NO [1][2]

Molecular Weight 256.02 g/mol [1][2]

Appearance
Colorless to light yellow clear

liquid or solid
[1][6]

Boiling Point 209 °C (lit.) [1][6]

Melting Point 70-78 °C [6][7]

Density ~1.7 g/cm³ at 25°C [1][6]

Purity ≥ 98% [1]

Comprehensive Hazard Analysis
The primary directive in handling any chemical is to understand its intrinsic hazards. 2-Bromo-
4-(trifluoromethoxy)aniline, like many halogenated anilines, presents multiple health risks

upon exposure. The Globally Harmonized System (GHS) provides a clear classification of

these dangers.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2 / 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Source: Compiled from multiple safety data sheets.[8][9][10][11]

Toxicological Profile (Routes of Exposure)
Ingestion (Oral): Harmful if swallowed.[9][10][11] Ingestion may lead to systemic toxicity.

Always avoid mouth pipetting and ensure no food or drink is consumed in the laboratory.[8]

[10]

Skin (Dermal) Contact: Harmful in contact with skin and causes skin irritation.[8][9][10] The

compound can be absorbed through the skin, leading to systemic effects. Prolonged contact

can cause redness and pain.

Eye Contact: Causes serious eye irritation.[8][9][10][11] Direct contact with the eyes can

result in significant damage, pain, and redness. Immediate and thorough irrigation is critical.

Inhalation: Harmful if inhaled and may cause respiratory tract irritation.[8][9][10][11] Vapors

or dusts can irritate the nose, throat, and lungs. All handling of this compound should be

performed in a well-ventilated area, preferably within a chemical fume hood.[11][12]

Chemical Reactivity and Stability
Stability: The compound is generally stable under recommended storage conditions.[9]
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Incompatible Materials: Avoid contact with strong oxidizing agents.[9][10]

Hazardous Decomposition Products: Thermal decomposition can lead to the release of

highly toxic and corrosive fumes, including nitrogen oxides (NOx), carbon monoxide (CO),

carbon dioxide (CO₂), hydrogen halides (such as hydrogen bromide), and gaseous hydrogen

fluoride (HF).[9][10]

Risk Mitigation: A Framework of Controls
A multi-layered approach, starting with the most effective measures, is essential for mitigating

the risks associated with 2-Bromo-4-(trifluoromethoxy)aniline.

Engineering Controls
The primary line of defense is to minimize exposure at the source.

Chemical Fume Hood: All weighing, transferring, and reaction workups must be conducted

inside a certified chemical fume hood to control vapor and dust exposure.[10]

Ventilation: Ensure the laboratory is well-ventilated to maintain low airborne concentrations

of the chemical.[8][11][12]

Safety Stations: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation where the chemical is handled.[9][12]

Personal Protective Equipment (PPE)
PPE is the final barrier between the researcher and the chemical. It must be selected carefully

and worn correctly at all times.[8][11]

Table 3: Mandatory Personal Protective Equipment
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Protection Type Specification Rationale and Source(s)

Eye/Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

dust, preventing serious eye

irritation.[9][11][13] Conforms

to standards like EN166 (EU)

or OSHA 29 CFR 1910.133

(US).[9][13]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact,

irritation, and dermal

absorption. Gloves must be

inspected before use and

disposed of properly after

handling.[13]

Body Protection

Laboratory coat, long-sleeved

clothing. Consider a chemical-

resistant apron for larger

quantities.

Protects skin from accidental

contact. Contaminated clothing

should be removed

immediately and laundered

before reuse.[8][13]

Respiratory Protection

Not typically required if work is

performed in a fume hood. If

ventilation is inadequate or for

spill cleanup, use a

NIOSH/MSHA-approved

respirator with appropriate

cartridges (e.g., for organic

vapors and particulates).

Prevents inhalation of harmful

vapors and dusts.[9][10]

Standard Operating Procedures (SOPs) for Handling
and Storage
Adherence to established protocols is critical for routine safety.

General Handling Protocol
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Pre-Handling: Review the Safety Data Sheet (SDS) and ensure all necessary engineering

controls and PPE are in place.[13]

Work Area: Conduct all procedures within a chemical fume hood.[10]

Avoidance: Avoid all personal contact, including inhalation of dust or vapors and contact with

skin and eyes.[8]

Hygiene: Do not eat, drink, or smoke in the work area.[8][10] Wash hands thoroughly with

soap and water after handling the compound, even if gloves were worn.[13]

Dispensing: Use appropriate tools (spatulas, syringes) for transfers to minimize dust or

aerosol generation.[12]

Post-Handling: Securely seal all containers after use.[8] Decontaminate the work area and

any equipment used.

Storage Protocol
Container: Store in the original, tightly closed container.[8][12]

Location: Keep in a dry, cool, and well-ventilated place.[9][10] A designated, locked storage

area is recommended.[8]

Separation: Store away from incompatible materials, particularly strong oxidizing agents.[9]

[10]

Emergency Response Protocols
Preparedness is key to managing unexpected events like spills or exposures.

Spill Management
In the event of a spill, follow a structured response to ensure safety and effective cleanup.
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Major Spill ResponseEvacuate Immediate Area Alert Colleagues & Supervisor Ensure Ventilation (Fume Hood On) Minor or Major Spill?
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Caption: Workflow for responding to a chemical spill.

Step-by-Step Spill Cleanup (Minor Spill):

Alert Personnel: Immediately notify others in the vicinity.[8]

Evacuate: If necessary, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Wear PPE: Wear, at a minimum, a lab coat, safety goggles, and double gloves. A respirator

may be necessary depending on the spill size and location.[8]

Contain: Cover the spill with a dry, inert absorbent material like vermiculite, sand, or dry lime.

Collect: Carefully sweep or scoop the absorbed material into a clearly labeled, sealable

container for hazardous waste disposal. Avoid generating dust.[8][9][13]

Decontaminate: Clean the spill area thoroughly with soap and water, and collect the cleaning

materials for hazardous waste disposal.[8]

Dispose: Dispose of the waste container through your institution's hazardous waste program.

[8]
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First Aid Measures
Immediate and appropriate first aid is crucial following any exposure. Always seek medical

attention after providing initial aid.[8]

Exposure Occurs

Immediate First Aid

Medical Follow-Up

Identify Exposure Route

Move to Fresh Air.
If not breathing, give artificial respiration.

Inhalation

Remove Contaminated Clothing.
Flush skin with soap & water for 15+ mins.

Skin Contact

Flush eyes with water for 15+ mins,
lifting eyelids. Remove contact lenses if easy.

Eye Contact

Rinse mouth with water.
Do NOT induce vomiting. Give glass of water.

Ingestion

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Decision-making process for first aid response.

Inhalation: Remove the individual to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[8][11]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin area

with large amounts of soap and running water for at least 15 minutes. Seek medical attention

if irritation develops or persists.[8][11]

Eye Contact: Immediately flush eyes with copious amounts of fresh, running water for at

least 15 minutes, holding the eyelids open to ensure complete irrigation. Remove contact
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lenses if present and easy to do. Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth thoroughly

with water and give them a glass of water to drink. Never give anything by mouth to an

unconscious person. Call a poison control center or doctor immediately for treatment advice.

[8][11]

Waste Disposal
Chemical waste must be managed responsibly to protect personnel and the environment.

Procedure: All waste containing 2-Bromo-4-(trifluoromethoxy)aniline, including unused

product and contaminated materials (gloves, absorbent, etc.), must be collected in a

designated, properly labeled, and sealed hazardous waste container.[13]

Service: Disposal must be handled by a licensed professional waste disposal service in

accordance with all local, state, and federal regulations.[8][13] Do not dispose of this

chemical down the drain or in regular trash.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b065650#safety-and-handling-precautions-for-2-bromo-4-trifluoromethoxy-aniline
https://www.benchchem.com/product/b065650#safety-and-handling-precautions-for-2-bromo-4-trifluoromethoxy-aniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b065650?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

